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Compound of Interest

Compound Name:
3-(3-Fluorophenyl)isoxazole-5-

carbaldehyde

Cat. No.: B1441210 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-(3-Fluorophenyl)isoxazole-5-
carbaldehyde

This document provides a comprehensive safety and handling guide for 3-(3-
Fluorophenyl)isoxazole-5-carbaldehyde, a heterocyclic building block with significant

potential in medicinal chemistry and materials science. As researchers and drug development

professionals, a thorough understanding of a compound's safety profile is not merely a

regulatory formality but a foundational pillar of scientific integrity and successful innovation. The

unique reactivity of the isoxazole scaffold, combined with the electronic properties of the

fluorophenyl group, makes this aldehyde a valuable intermediate; however, these same

properties necessitate a rigorous approach to its handling.[1] This guide synthesizes available

safety data with practical, field-proven insights to ensure its safe and effective use in a

laboratory setting.

Section 1: Chemical Identity and Physicochemical
Profile
A precise understanding of a compound's physical and chemical properties is the starting point

for a robust safety assessment. These parameters dictate appropriate storage conditions,

potential reaction hazards, and the necessary personal protective equipment.
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3-(3-Fluorophenyl)isoxazole-5-carbaldehyde is an off-white amorphous solid.[1] Its core

structure consists of a central isoxazole ring, substituted with a 3-fluorophenyl group at the 3-

position and a reactive carbaldehyde (aldehyde) group at the 5-position. This aldehyde

functionality is a key site for further synthetic transformations, while the fluorophenyl moiety can

modulate the molecule's biological activity and pharmacokinetic properties.[1]

Property Value Source(s)

Chemical Name
3-(3-Fluorophenyl)isoxazole-5-

carbaldehyde
[2][3][4]

CAS Number 885273-52-9 [1][3][4]

Molecular Formula C₁₀H₆FNO₂ [1][2][4]

Molecular Weight 191.16 g/mol [1][2][4]

Physical Form
Solid, Off-white amorphous

powder
[1][2][3]

Melting Point 78-85 °C [1]

Purity Typically ≥97% (via HPLC) [1][5]

SMILES String Fc1cccc(c1)-c2cc(C=O)on2 [2]

InChI Key
FMVCEZDURIQSCF-

UHFFFAOYSA-N
[2][3]

Section 2: GHS Hazard Identification and
Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde is classified

under this system, and understanding its designation is critical for all personnel.

The primary hazard identified for this compound is Acute Oral Toxicity (Category 4).[2][6] This

classification indicates that the substance is harmful if swallowed.[4] This is a significant

consideration for laboratory hygiene and dictates strict protocols to prevent ingestion.
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GHS Classification Details Source(s)

Pictogram GHS07 (Exclamation Mark) [2][3]

Signal Word Warning [2][3][4]

Hazard Statement H302: Harmful if swallowed [2][3][4]

Water Hazard Class
WGK 3 (Germany) - Severely

hazardous to water
[2][6]

It is crucial to note that while acute oral toxicity is the formally classified hazard, the

toxicological properties have not been fully investigated.[7] Researchers must operate under

the principle that other, uncharacterized hazards may exist.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
Given the known oral hazard and the potential for uncharacterized risks, a multi-layered

approach to exposure control is mandatory. This involves a combination of engineering controls

(e.g., chemical fume hoods) and a robust PPE regimen.

Engineering Controls: All weighing and handling of the solid compound, as well as any

reactions involving it, should be conducted within a certified chemical fume hood to prevent

inhalation of dust particles and to contain any potential vapors.

Personal Protective Equipment (PPE): The selection of PPE is the final barrier between the

researcher and the chemical. The following workflow outlines the minimum required PPE.
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PPE Workflow for Handling C₁₀H₆FNO₂

Start Handling Procedure

Work Inside Certified
Chemical Fume Hood

Wear ANSI Z87.1 Compliant
Safety Glasses with Side Shields

or Goggles (P305)

Wear Chemically Resistant
Gloves (e.g., Nitrile)

Wear Standard
Laboratory Coat (P280)

Practice Strict Personal Hygiene
(No eating/drinking, wash hands thoroughly)

Procedure Complete

Click to download full resolution via product page

Caption: PPE workflow for handling 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde.
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Section 4: Emergency Procedures and First Aid
Preparedness is paramount. In the event of an accidental exposure, immediate and correct

action can significantly mitigate harm. All laboratory personnel must be familiar with the location

of safety showers and eyewash stations and be trained in these emergency protocols.

Exposure Route

Immediate Action Required

Exposure Event Occurs

Ingestion (Swallowing) Eye Contact Skin Contact Inhalation

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
Show SDS to physician.

Immediately flush eyes with water
for at least 15 minutes (P351).

Remove contact lenses if present and easy to do.
Continue rinsing.

Seek immediate medical attention.

Take off contaminated clothing.
Wash skin with soap and plenty of water.

Seek medical attention.

Move person to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Click to download full resolution via product page

Caption: First aid decision workflow for various exposure routes.

Section 5: Storage, Stability, and Handling Protocols
Proper storage is essential for maintaining the compound's purity and for ensuring laboratory

safety.[1] Incompatibility with other reagents can lead to degradation or hazardous reactions.

Storage Conditions:

Temperature: Store in a tightly sealed container at 2-8°C.[1][3]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent

degradation from air and moisture.[3]
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Location: Keep in a designated area for toxic or hazardous materials, away from

incompatible substances.

Stability and Reactivity:

The compound is stable under the recommended storage conditions.[1]

It is classified as a combustible solid (Storage Class 11).[2][6] Keep away from heat and

sources of ignition.[7]

Incompatible Materials: Avoid strong reducing agents.[7]

Hazardous Decomposition Products: Combustion may produce hazardous gases, including

carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[7]

Handling Protocol:

Preparation: Before handling, ensure the work area (fume hood) is clean and uncluttered.

Confirm safety equipment (eyewash, shower) is accessible.

Aliquotting: Allow the container to warm to room temperature before opening to prevent

condensation. Weigh the desired amount of the solid in the fume hood.

Dispensing: Use appropriate tools (spatulas) to handle the solid. Avoid creating dust.

Cleanup: Clean any spills immediately according to accidental release procedures.

Decontaminate all surfaces and tools after use.

Disposal: Dispose of waste material in a properly labeled hazardous waste container

according to institutional and local regulations. Do not empty into drains.[7]

Section 6: Accidental Release and Firefighting
Measures
Accidental Release:

Evacuate: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated (work within a fume hood if possible).

Contain: Wearing full PPE, sweep up the spilled solid carefully to avoid creating dust.[7]

Collect: Place the material into a suitable, labeled container for disposal.[7]

Firefighting:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[7]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[7]

Conclusion
3-(3-Fluorophenyl)isoxazole-5-carbaldehyde is a valuable research chemical whose utility is

predicated on its safe and informed handling. The primary established hazard is acute oral

toxicity (GHS Category 4), mandating stringent controls to prevent ingestion. However, the

designation of its toxicological profile as "not fully investigated" requires that researchers treat it

with a heightened level of caution, adhering strictly to the PPE, storage, and handling protocols

outlined in this guide. By integrating these safety principles into the experimental workflow, the

scientific community can continue to explore the potential of this and other novel isoxazole

derivatives while upholding the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://file.bldpharm.com/static/upload/prosds/bldsds/26/SDS-BD25395.pdf
https://www.americanchemicalsuppliers.com/list/search?search=3-(3-fluorophenyl)isoxazole-5-carbaldehyde
https://www.americanchemicalsuppliers.com/list/search?search=3-(3-fluorophenyl)isoxazole-5-carbaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/jrd0156
https://www.sigmaaldrich.com/HK/zh/product/aldrich/jrd0156
https://www.fishersci.com/store/msds?partNumber=CC20304DA&productDescription=3-METHYL-5-PHENYL-4-ISOX+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1441210#3-3-fluorophenyl-isoxazole-5-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1441210#3-3-fluorophenyl-isoxazole-5-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1441210#3-3-fluorophenyl-isoxazole-5-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1441210#3-3-fluorophenyl-isoxazole-5-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1441210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

